Cas no 681174-19-6 (N-3-(1H-1,3-benzodiazol-2-yl)phenyl-1,3-benzothiazole-6-carboxamide)

• Product Name: N-3-(1H-1,3-benzodiazol-2-yl)phenyl-1,3-benzothiazole-6-carboxamide
• CAS No: 681174-19-6
• MF: C₂₁H₁₄N₄OS
• MW: 370.427062511444
• CID: 5994070
• PubChem ID: 5102994
• Update Time: 2025-05-21

N-3-(1H-1,3-benzodiazol-2-yl)phenyl-1,3-benzothiazole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-3-(1H-1,3-benzodiazol-2-yl)phenyl-1,3-benzothiazole-6-carboxamide
• N-(3-(1H-benzo[d]imidazol-2-yl)phenyl)benzo[d]thiazole-6-carboxamide
• 6-Benzothiazolecarboxamide, N-[3-(1H-benzimidazol-2-yl)phenyl]-
• AKOS024581368
• N-[3-(1H-benzimidazol-2-yl)phenyl]-1,3-benzothiazole-6-carboxamide
• F0537-0740
• 681174-19-6
• Oprea1_034419
• N-[3-(1H-1,3-benzodiazol-2-yl)phenyl]-1,3-benzothiazole-6-carboxamide

• Inchi： 1S/C21H14N4OS/c26-21(14-8-9-18-19(11-14)27-12-22-18)23-15-5-3-4-13(10-15)20-24-16-6-1-2-7-17(16)25-20/h1-12H,(H,23,26)(H,24,25)
• InChI Key： KGMAXOCUXZDNLC-UHFFFAOYSA-N
• SMILES： S1C2=CC(C(NC3=CC=CC(C4NC5=CC=CC=C5N=4)=C3)=O)=CC=C2N=C1

Computed Properties

• Exact Mass: 370.08883226g/mol
• Monoisotopic Mass: 370.08883226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 98.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on N-3-(1H-1,3-benzodiazol-2-yl)phenyl-1,3-benzothiazole-6-carboxamide

Comprehensive Overview of N-3-(1H-1,3-benzodiazol-2-yl)phenyl-1,3-benzothiazole-6-carboxamide (CAS No. 681174-19-6)

N-3-(1H-1,3-benzodiazol-2-yl)phenyl-1,3-benzothiazole-6-carboxamide, with the CAS number 681174-19-6, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound features a unique molecular structure combining a benzodiazole moiety and a benzothiazole scaffold, linked via a carboxamide group. Such structural characteristics make it a promising candidate for various applications, including drug discovery, fluorescence imaging, and optoelectronic materials.

In recent years, the demand for heterocyclic compounds like N-3-(1H-1,3-benzodiazol-2-yl)phenyl-1,3-benzothiazole-6-carboxamide has surged due to their versatility in pharmaceutical research. Researchers are particularly interested in its potential as a kinase inhibitor or fluorescence probe, given its ability to interact with biological targets and emit light under specific conditions. The compound's benzothiazole core is known for its electron-rich properties, which are crucial in designing organic light-emitting diodes (OLEDs) and other advanced materials.

One of the most frequently asked questions about CAS 681174-19-6 revolves around its synthesis and purification methods. The compound is typically synthesized through multi-step organic reactions, including condensation and cyclization processes. High-performance liquid chromatography (HPLC) is often employed to ensure purity, especially for applications requiring high precision, such as biomedical imaging or drug formulation. Its stability under various pH conditions and solubility in organic solvents further enhance its utility in laboratory settings.

The growing interest in N-3-(1H-1,3-benzodiazol-2-yl)phenyl-1,3-benzothiazole-6-carboxamide is also driven by its potential role in addressing contemporary challenges in cancer therapy. Preliminary studies suggest that derivatives of this compound may exhibit anti-proliferative effects against certain cancer cell lines, making it a subject of ongoing preclinical research. Additionally, its fluorescence properties are being explored for bioimaging applications, where it could serve as a marker for cellular processes.

From an industrial perspective, CAS 681174-19-6 is valued for its compatibility with green chemistry principles. Researchers are investigating eco-friendly synthesis routes to minimize waste and reduce reliance on hazardous reagents. This aligns with the global push toward sustainable chemical practices, a topic highly relevant to modern scientific discourse. The compound's potential in renewable energy applications, such as solar cells, further underscores its importance in cutting-edge technology development.

In summary, N-3-(1H-1,3-benzodiazol-2-yl)phenyl-1,3-benzothiazole-6-carboxamide (681174-19-6) represents a multifaceted compound with broad applicability across multiple disciplines. Its unique structural features, combined with its functional versatility, position it as a valuable asset in both academic and industrial research. As scientific advancements continue to unfold, this compound is likely to play an increasingly prominent role in innovations ranging from therapeutics to advanced materials.